Cas no 620112-78-9 (CCG-63802)

• Product Name: CCG-63802
• CAS No: 620112-78-9
• MF: C₂₆H₁₈N₄O₂S
• MW: 450.511723995209
• MDL: MFCD04190628
• CID: 836624
• PubChem ID: 6057678
• Update Time: 2025-04-19

CCG-63802 Chemical and Physical Properties

Names and Identifiers

• (E)-2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
• (2E)-2-(1,3-Benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]acrylonitrile
• 2-Benzothiazoleacetonitrile, α-[[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-, (alphaE)-
• (2E)-2-Benzothiazol-2-yl-3-[9-methyl-2-(3-methylphenoxy)-4-oxo(5-hydropyridino[1,2-a]pyrimidin-3-yl)]prop-2-enenitrile
• CCG-63802
• (E)-2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)a...
• CCG 63802
• AC1O107Z
• CHEMBL1476646
• HMS1804I11
• MolPort-000-250-364
• STK705022
• STOCK4S-75157
• alpha-[[9-Methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-2-benzothiazoleacetonitrile
• 2-BENZOTHIAZOLEACETONITRILE, ALPHA-((9-METHYL-2-(3-METHYLPHENOXY)-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
• UNII-339BU4Y35U
• F82209
• NCGC00101417-01
• GLXC-10986
• Q27075773
• (E)-2-(1,3-benzothiazol-2-yl)-3-(9-methyl-2-(3-methylphenoxy)-4-oxopyrido(1,2-a)pyrimidin-3-yl)prop-2-enenitrile
• HY-70074
• 2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
• (2E)-2-(1,3-benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
• DTXCID10133555
• 2-BENZOTHIAZOLEACETONITRILE, .ALPHA.-((9-METHYL-2-(3-METHYLPHENOXY)-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
• 620112-78-9
• (E)-2-(1,3-benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
• 339BU4Y35U
• BRD-K26970495-001-01-9
• AKOS001693192
• DTXSID10211064
• GTPL8724
• DA-62121
• MS-28172

• MDL： MFCD04190628
• Inchi： 1S/C26H18N4O2S/c1-16-7-5-9-19(13-16)32-24-20(26(31)30-12-6-8-17(2)23(30)29-24)14-18(15-27)25-28-21-10-3-4-11-22(21)33-25/h3-14H,1-2H3/b18-14+
• InChI Key： VFSVKVQMZDJFQX-NBVRZTHBSA-N
• SMILES： S1C2C=CC=CC=2N=C1/C(/C#N)=C/C1=C(N=C2C(C)=CC=CN2C1=O)OC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 450.11524
• Monoisotopic Mass: 450.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 547.9°C at 760 mmHg
• Flash Point: 285.1°C
• Refractive Index: 1.694
• PSA: 78.58
• LogP: 5.77748

CCG-63802 Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Pharmaceutical and Biochemical Products Medical Disease Classifications